2-(2,4-dioxo-3-(pyridin-4-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)-N-(2-methoxyphenyl)acetamide

• IUPAC Name: 2-[2,4-dioxo-3-(pyridin-4-ylmethyl)pyrido[3,2-d]pyrimidin-1-yl]-N-(2-methoxyphenyl)acetamide
• InChI: InChI=1S/C22H19N5O4/c1-31-18-7-3-2-5-16(18)25-19(28)14-26-17-6-4-10-24-20(17)21(29)27(22(26)30)13-15-8-11-23-12-9-15/h2-12H,13-14H2,1H3,(H,25,28)
• InChI Key: ABLUAKQBGHRBCZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)CN2C3=C(C(=O)N(C2=O)CC4=CC=NC=C4)N=CC=C3
• Molecular Formula: C22H19N5O4
• Molecular Weight: 417.4 g/mol

Description

The compound is a complex organic molecule that contains several functional groups and rings, including pyridine and pyrimidine rings, which are common in many biological molecules. It also contains an acetamide group, which is a common feature in many pharmaceuticals.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex, due to the presence of multiple rings and functional groups. The pyridine and pyrimidine rings are aromatic, meaning they have a stable, ring-shaped cloud of electrons. The acetamide group contains a carbonyl (C=O) and an amine (NH2), which can participate in hydrogen bonding.

Scientific Research Applications

Photocatalysis and Coordination Polymers

• Researchers have investigated the synthesis and properties of coordination polymers (CPs) based on this compound. For instance, two CPs—[Zn(L)(bip)·H2O] and [Cd3(L)3(bip)2(H2O)2] —have been characterized. . The percentage degradation of MB was significantly higher in the presence of these CPs compared to their absence.

Multidrug Resistance Reversal Agents

• Derivatives of this compound have been designed as potent reversal agents against P-glycoprotein-mediated multidrug resistance (MDR). .

Fused Pyrimidine Hybrids

• Ethyl 3-aminothieno[2,3-b]pyridine-2-carboxylate, a precursor related to this compound, has been used for the one-pot three-component synthesis of fused pyrimidine hybrids. .

Future Directions

The future research directions for this compound could include exploring its potential uses in medicine or other fields, studying its physical and chemical properties in more detail, and developing more efficient methods for its synthesis.

Mechanism of Action

Target of Action

The primary target of this compound is P-glycoprotein (P-gp), a protein that is commonly overexpressed in the ATP-binding cassette (ABC) transport proteins . P-gp plays a crucial role in the active efflux of a broad spectrum of unrelated chemotherapeutic drugs, leading to multidrug resistance (MDR) in cancer treatment .

Mode of Action

The compound interacts with P-gp, interrupting its function and suppressing its ATPase activity . This interaction results in the reversal of drug resistance, allowing chemotherapeutic drugs to remain within the cells and exert their cytotoxic effects .

Biochemical Pathways

The compound affects the biochemical pathway involving P-gp-mediated efflux of chemotherapeutic drugs . By inhibiting P-gp, the compound prevents the efflux of these drugs, thereby increasing their accumulation within the cells . This leads to enhanced cytotoxic effects on the cells, contributing to the efficacy of chemotherapy .

Result of Action

The compound’s action results in increased accumulation of chemotherapeutic drugs within the cells, leading to enhanced cytotoxic effects . It also improves the effects of other cytotoxic agents related to MDR .